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16-Keto 17β-Estradiol 16-Keto 17β-Estradiol 16-Ketoestradiol belongs to the class of organic compounds known as estrogens and derivatives. These are steroids with a structure containing a 3-hydroxylated estrane. Thus, 16-ketoestradiol is considered to be a steroid lipid molecule. 16-Ketoestradiol is considered to be a practically insoluble (in water) and relatively neutral molecule. 16-Ketoestradiol has been found in human hepatic tissue tissue, and has also been primarily detected in urine. Within the cell, 16-ketoestradiol is primarily located in the membrane (predicted from logP) and cytoplasm.
16-Ketoestradiol is a 16-oxo steroid.
Brand Name: Vulcanchem
CAS No.: 566-75-6
VCID: VC0023899
InChI: InChI=1S/C18H22O3/c1-18-7-6-13-12-5-3-11(19)8-10(12)2-4-14(13)15(18)9-16(20)17(18)21/h3,5,8,13-15,17,19,21H,2,4,6-7,9H2,1H3/t13-,14-,15+,17+,18+/m1/s1
SMILES: CC12CCC3C(C1CC(=O)C2O)CCC4=C3C=CC(=C4)O
Molecular Formula: C18H22O3
Molecular Weight: 286.4 g/mol

16-Keto 17β-Estradiol

CAS No.: 566-75-6

Reference Standards

VCID: VC0023899

Molecular Formula: C18H22O3

Molecular Weight: 286.4 g/mol

16-Keto 17β-Estradiol - 566-75-6

CAS No. 566-75-6
Product Name 16-Keto 17β-Estradiol
Molecular Formula C18H22O3
Molecular Weight 286.4 g/mol
IUPAC Name (8R,9S,13S,14S,17R)-3,17-dihydroxy-13-methyl-7,8,9,11,12,14,15,17-octahydro-6H-cyclopenta[a]phenanthren-16-one
Standard InChI InChI=1S/C18H22O3/c1-18-7-6-13-12-5-3-11(19)8-10(12)2-4-14(13)15(18)9-16(20)17(18)21/h3,5,8,13-15,17,19,21H,2,4,6-7,9H2,1H3/t13-,14-,15+,17+,18+/m1/s1
Standard InChIKey KJDGFQJCHFJTRH-YONAWACDSA-N
Isomeric SMILES C[C@]12CC[C@H]3[C@H]([C@@H]1CC(=O)[C@@H]2O)CCC4=C3C=CC(=C4)O
SMILES CC12CCC3C(C1CC(=O)C2O)CCC4=C3C=CC(=C4)O
Canonical SMILES CC12CCC3C(C1CC(=O)C2O)CCC4=C3C=CC(=C4)O
Physical Description Solid
Description 16-Ketoestradiol belongs to the class of organic compounds known as estrogens and derivatives. These are steroids with a structure containing a 3-hydroxylated estrane. Thus, 16-ketoestradiol is considered to be a steroid lipid molecule. 16-Ketoestradiol is considered to be a practically insoluble (in water) and relatively neutral molecule. 16-Ketoestradiol has been found in human hepatic tissue tissue, and has also been primarily detected in urine. Within the cell, 16-ketoestradiol is primarily located in the membrane (predicted from logP) and cytoplasm.
16-Ketoestradiol is a 16-oxo steroid.
Synonyms (17β)-3,17-Dihydroxyestra-1,3,5(10)-trien-16-one; 1,3,5(10)-Estratriene-3,17β-diol-16-one; 16-Ketoestradiol; 16-Oxo-17β-estradiol; 16-Oxoestradiol; 16-Oxoestradiol-17β; NSC 51169;
PubChem Compound 66417
Last Modified Nov 11 2021
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